Cas no 1030595-07-3 (CL-197)

• Product Name: CL-197
• CAS No: 1030595-07-3
• MF: C₁₂H₁₁F₂N₅O₃
• MW: 311.24
• CID: 5517621
• PubChem ID: 168442460
• Update Time: 2026-03-10

CL-197 Chemical and Physical Properties

Names and Identifiers

• 9-(2-Deoxy-4-C-ethynyl-2-fluoro-β-D-arabinofuranosyl)-2-fluoro-9H-purin-6-amine
• CL-197

• Inchi： 1S/C12H11F2N5O3/c1-2-12(3-20)7(21)5(13)10(22-12)19-4-16-6-8(15)17-11(14)18-9(6)19/h1,4-5,7,10,20-21H,3H2,(H2,15,17,18)/t5-,7-,10+,12+/m0/s1
• InChI Key： CKOSILJGTGQALV-MPOXBOEASA-N
• SMILES： F[C@H]1[C@@H]([C@](O[C@H]1N1C=NC2=C(N=C(N=C12)F)N)(CO)C#C)O

Computed Properties

• Exact Mass: 311.08299555g/mol
• Monoisotopic Mass: 311.08299555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 119Ų